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Compound of Interest

Compound Name: Z-CITCO

Cat. No.: B1238009

Get Quote

Introduction

CITCO (6-(4-Chlorophenyl)imidazo[2,1-b][1][2]thiazole-5-carbaldehyde-O-(3,4-

dichlorobenzyl)oxime) is a potent and selective agonist for the Constitutive Androstane

Receptor (CAR/NR1I3), a key nuclear receptor regulating xenobiotic and endobiotic

metabolism.[3][4] In cell culture, CITCO is widely used to activate CAR, inducing its nuclear

translocation and the subsequent expression of target genes, including cytochrome P450

enzymes like CYP2B6 and CYP3A4.[3][5] Accurate and consistent preparation of CITCO stock

solutions is critical for achieving reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and use of CITCO in a research

setting.

Chemical Properties and Data
A summary of the key physical and chemical properties of CITCO is provided below. This data

is essential for accurate calculations and safe handling.
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Property Value

Chemical Name
6-(4-Chlorophenyl)imidazo[2,1-b][1][2]thiazole-

5-carbaldehyde-O-(3,4-dichlorobenzyl)oxime[3]

Synonym CITCO

CAS Number 338404-52-7[3][6]

Molecular Formula C₁₉H₁₂Cl₃N₃OS[3]

Molecular Weight 436.74 g/mol [3]

Appearance Solid[7]

Solubility Soluble in DMSO (up to 50 mM)[3]

Purity ≥98% (HPLC)[3]

Safety and Handling Precautions
CITCO is a chemical irritant and should be handled with appropriate safety measures in a

laboratory environment.

Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[6]

Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety

glasses or goggles when handling the solid compound or its solutions.[1]

Handling: Avoid breathing dust or vapors.[6] Handle in a well-ventilated area, preferably

within a chemical fume hood or biological safety cabinet. Wash hands thoroughly after

handling.[1][6]

First Aid:

Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical advice.

[1]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]

Inhalation: Remove to fresh air. If breathing is difficult, get immediate medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical

attention.[1]

Experimental Protocol: Preparation of a 10 mM
CITCO Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of CITCO using Dimethyl

Sulfoxide (DMSO) as the solvent. All sterile procedures should be performed in a laminar flow

hood or biological safety cabinet.

Objective: To prepare a highly concentrated, sterile-filtered stock solution of CITCO for use in

cell culture experiments.

Materials:

CITCO powder (CAS 338404-52-7)

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (1.5 mL)

Sterile pipette tips

Equipment:

Analytical balance

Vortex mixer

Biological safety cabinet (BSC) or laminar flow hood

Calibrated micropipettes
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Calculation: To prepare a 10 mM stock solution, the required mass of CITCO is calculated

using its molecular weight (436.74 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L × (1/1000 L) × 436.74 g/mol ×

1000 mg/g = 4.367 mg

Step-by-Step Procedure:

Preparation: Perform all sterile steps inside a biological safety cabinet.

Weighing: Carefully weigh the calculated amount of CITCO powder (e.g., 4.367 mg for 1 mL

of 10 mM stock) and place it into a sterile microcentrifuge tube.

Solubilization: Using a calibrated micropipette, add the desired volume of anhydrous DMSO

(e.g., 1 mL) to the tube containing the CITCO powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, clearly labeled

microcentrifuge tubes.[2][8]

Labeling: Label each aliquot with the compound name ("CITCO"), concentration (10 mM),

solvent (DMSO), preparation date, and your initials.

Storage and Stability
Proper storage is crucial to maintain the activity of CITCO.
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Form
Storage
Temperature

Stability Notes

Solid Powder -20°C (desiccated)[3] >2 years[8]

Store in a dry, dark

environment to

prevent degradation.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Suitable for short-term

storage. Avoid

repeated freeze-thaw

cycles.

Stock Solution (in

DMSO)
-80°C ≥ 6 months

Recommended for

long-term storage to

ensure maximum

stability.

Protocol: Dilution to Working Concentration
The concentrated stock solution must be diluted in cell culture medium to the final desired

working concentration immediately before treating the cells.

Key Consideration: The final concentration of DMSO in the cell culture medium should be kept

low, typically below 0.1% (v/v), as higher concentrations can be toxic to cells and may affect

experimental outcomes.[2]

Example Calculation (Preparing 10 µM working solution):

Objective: Prepare 1 mL of cell culture medium containing 10 µM CITCO from a 10 mM stock

solution.

Dilution Formula: M₁V₁ = M₂V₂

M₁ = Concentration of stock solution = 10 mM

V₁ = Volume of stock solution to add = ?

M₂ = Final concentration = 10 µM (or 0.01 mM)
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V₂ = Final volume = 1 mL

Calculation:

V₁ = (M₂ × V₂) / M₁

V₁ = (0.01 mM × 1 mL) / 10 mM = 0.001 mL = 1 µL

Procedure: Add 1 µL of the 10 mM CITCO stock solution to 999 µL of pre-warmed cell

culture medium to achieve a final volume of 1 mL and a final CITCO concentration of 10 µM.

The final DMSO concentration will be 0.1%.

Mechanism of Action & Signaling Pathway
CITCO acts as a direct ligand for the Constitutive Androstane Receptor (CAR).[5] In its inactive

state, CAR is retained in the cytoplasm. Upon binding with CITCO, CAR undergoes a

conformational change, leading to its translocation into the nucleus. Inside the nucleus, CAR

forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific

DNA sequences known as Phenobarbital-Responsive Enhancer Modules (PBREM) located in

the promoter regions of target genes. This binding event recruits co-activator proteins, initiating

the transcription of genes involved in drug metabolism and detoxification, such as CYP2B6 and

CYP3A4.[3][9]
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Caption: CITCO binds to CAR in the cytoplasm, inducing its translocation to the nucleus and

subsequent gene activation.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing a CITCO stock solution.
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Caption: Workflow for the preparation and storage of a CITCO stock solution for cell culture

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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